![molecular formula C16H19N3O B7469794 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]indoline](/img/structure/B7469794.png)
1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]indoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]indoline, also known as DPI, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of indoline derivatives and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]indoline involves its interaction with various molecular targets, including ion channels and PDE enzymes. This compound has been found to block the activity of TRP channels, which are involved in the regulation of calcium signaling and neuronal excitability. It has also been shown to inhibit the activity of PDE enzymes, which leads to an increase in intracellular levels of cyclic nucleotides such as cAMP and cGMP. This, in turn, leads to the activation of various intracellular signaling pathways, including the protein kinase A (PKA) and protein kinase G (PKG) pathways.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to protect neurons against oxidative stress and to improve cognitive function in animal models of neurodegenerative diseases. This compound has also been found to modulate the activity of ion channels, including voltage-gated calcium channels and TRP channels, which are involved in the regulation of neuronal excitability and synaptic transmission.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]indoline in lab experiments is its ability to selectively modulate the activity of ion channels and PDE enzymes. This allows researchers to study the specific roles of these molecular targets in various physiological and pathological conditions. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]indoline. One area of research is the development of more selective and potent this compound analogs that can be used to study the specific roles of ion channels and PDE enzymes in various physiological and pathological conditions. Another area of research is the investigation of the neuroprotective effects of this compound in human clinical trials. Additionally, the potential use of this compound as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease warrants further investigation.
Synthesis Methods
The synthesis of 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]indoline involves the reaction of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid with indoline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a white solid, which can be purified by recrystallization.
Scientific Research Applications
1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]indoline has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit neuroprotective effects and to modulate the activity of ion channels, including voltage-gated calcium channels and transient receptor potential (TRP) channels. This compound has also been shown to inhibit the activity of phosphodiesterase (PDE) enzymes, which are involved in the regulation of intracellular signaling pathways.
Properties
IUPAC Name |
1-(2,3-dihydroindol-1-yl)-3-(3,5-dimethylpyrazol-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O/c1-12-11-13(2)19(17-12)10-8-16(20)18-9-7-14-5-3-4-6-15(14)18/h3-6,11H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVATXWRKQXEUDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCC(=O)N2CCC3=CC=CC=C32)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
29.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49731309 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.